Cas no 693257-17-9 (benzyl 2-benzyloxy-4-bromobenzoate)

• Product Name: benzyl 2-benzyloxy-4-bromobenzoate
• CAS No: 693257-17-9
• MF: C₂₁H₁₇BrO₃
• MW: 397.261885404587
• CID: 3040243
• PubChem ID: 59678368
• Update Time: 2025-04-21

benzyl 2-benzyloxy-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-benzyloxy-4-bromobenzoate
• 693257-17-9
• BENZYL 2-(BENZYLOXY)-4-BROMOBENZOATE
• DB-087739
• E71747
• SCHEMBL10004548
• benzyl 4-bromo-2-phenylmethoxybenzoate

• Inchi： 1S/C21H17BrO3/c22-18-11-12-19(21(23)25-15-17-9-5-2-6-10-17)20(13-18)24-14-16-7-3-1-4-8-16/h1-13H,14-15H2
• InChI Key： WPXUVXFAJURAMN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC2C=CC=CC=2)C(=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.03600
• Monoisotopic Mass: 396.03611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 5.38510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters